Cas no 134271-97-9 (1H-Indole, 1,3-dimethyl-5-nitro-)

• Product Name: 1H-Indole, 1,3-dimethyl-5-nitro-
• CAS No: 134271-97-9
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 1235239
• PubChem ID: 4366133
• Update Time: 2025-04-20

1H-Indole, 1,3-dimethyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 1,3-dimethyl-5-nitro-
• 134271-97-9
• starbld0036766
• 1,3-Dimethyl-5-nitro-1H-indole
• 1,3-dimethyl-5-nitroindole

• Inchi： 1S/C10H10N2O2/c1-7-6-11(2)10-4-3-8(12(13)14)5-9(7)10/h3-6H,1-2H3
• InChI Key： IVVOAOAJIGWRHG-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2=C(C=1)C(C)=CN2C)=O

Computed Properties

• Exact Mass: 190.0743
• Monoisotopic Mass: 190.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 50.8Ų

Experimental Properties

• PSA: 48.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles